Biotin and derivatives
Biotin, also known as vitamin H or B7, is a water-soluble vitamin that plays a crucial role in the metabolism of proteins, carbohydrates, and fats. It acts as a coenzyme for carboxylase enzymes, facilitating critical biological processes such as amino acid synthesis and glucose metabolism. Derivatives of biotin include various esters, amides, and conjugates, which can enhance its solubility, stability, or bioavailability.
In the field of pharmaceuticals, biotin derivatives are used in diagnostic kits for detecting biomarkers associated with metabolic disorders and certain cancers. They also find applications in cosmetics, where their role in enhancing skin health and promoting cell regeneration is recognized. In agricultural science, biotin supplements improve feed efficiency and animal health in livestock. These compounds can be synthesized through chemical reactions involving carboxylation or amidation processes, making them versatile tools for medical, industrial, and research purposes.
Overall, biotin and its derivatives are essential components in various industries due to their unique biological activities and wide-ranging applications.

Structure | Chemical Name | CAS | MF |
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N-Biotinylcaproic Acid | 72040-64-3 | C16H27N3O4S |
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Biotin-LC-LC-NHS | 89889-52-1 | C26H41N5O7S |
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5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ?-thieno[3,4-d]imidazol-4-yl]pentanoic acid | 40720-05-6 | C10H16N2O5S |
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Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt | 353754-92-4 | C19H35N5O5S3 |
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Acriflavin-Biotin Conjugate (~90%) | 1041387-90-9 | C25H31N7O2S |
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6-N-BIOTINYLAMINOHEXANOL | 106451-92-7 | C16H29N3O3S |
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rac Biotin-d4 | 1217850-77-5 | C10H16N2O3S |
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2-Na-Benzoylbenzoicamido-N6-(6-biotinamidocaproyl)-L-lysinylamidoethyl Methanethiosulfonate | 910036-44-1 | C39H54N6O8S3 |
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9-Methyl Biotin (mixture of diastereomers) | 415725-35-8 | C11H18N2O3S |
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MM-22 | 956605-71-3 | C36H60N4O5S |
Related Literature
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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